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Compound of Interest

Compound Name: 2-Chlorophenyl methylcarbamate
CAS No.: 3942-54-9
Cat. No.: B1593966
Get Quote
. J

Executive Summary & Chemical Identity

2-Chlorophenyl methylcarbamate (CPMC), historically marketed under trade names such as
Hopcide or Etrofol, is a broad-spectrum insecticide belonging to the N-methyl carbamate class.
While its agricultural use has declined in favor of more selective agents, it remains a critical
reference compound in toxicological research for studying reversible acetylcholinesterase
(AChE) inhibition and the metabolic fate of chlorinated phenolic derivatives.

This guide provides a deep-dive technical profile for researchers requiring precise mechanistic
data, metabolic pathways, and validated experimental protocols for assessing carbamate
toxicity.

Physicochemical Properties

© 2026 BenchChem. All rights reserved. 1/8 Tech Support


https://www.benchchem.com/product/b1593966#bc-rfq
https://www.benchchem.com/product/b1593966/docs?utm_src=pdf-body#toxicological-monograph-2-chlorophenyl-methylcarbamate-cpmc
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1593966?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Property Value Relevance to Toxicology

Stoichiometry of metabolic

Molecular Formula CsHsCINO:2 ]
hydrolysis.[1]
] Calculation of molar dosage
Molecular Weight 185.61 g/mol o
for in vitro assays.
Requires organic co-solvent
- Soluble in acetone, methanol; (e.g., DMSO/Ethanol) for
Solubility ) ) ) ) ]
sparingly in water. bioassays; high potential for
dermal absorption.
Inhalation risk is primarily via
Vapor Pressure Low (Solid at STP) particulate/dust rather than

vapor.

Molecular Mechanism of Action

The Cholinergic Crisis: Reversible Carbamylation[2]

Unlike organophosphates (OPs) which permanently phosphorylate the serine hydroxyl group in
the active site of AChE, CPMC induces carbamylation. This forms a carbamylated enzyme
complex that is hydrolytically unstable.

Key Mechanistic Differentiators|3]

e Reversibility: The carbamyl-enzyme bond hydrolyzes spontaneously (decminutes to hours),
regenerating the active enzyme. This contrasts with OPs, which can undergo "aging"
(dealkylation) leading to irreversible inhibition.

» Stoichiometry: The inhibition follows pseudo-first-order kinetics where one molecule of
CPMC carbamylates one active site of AChE, releasing 2-chlorophenol as the leaving group.

Pathway Visualization

The following diagram illustrates the kinetic pathway of AChE inhibition by CPMC compared to
acetylcholine hydrolysis.
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Figure 1: Kinetic pathway of Acetylcholinesterase inhibition by CPMC. Note the spontaneous
decarbamylation loop (blue dotted line) which distinguishes this from organophosphate toxicity.

ADME Profile (Absorption, Distribution, Metabolism,
Excretion)

Understanding the biotransformation of CPMC is essential for interpreting in vivo toxicity data.
The rapid metabolism often leads to a discrepancy between high acute toxicity and lower
chronic toxicity.

Metabolic Pathway

The primary detoxification route is hydrolytic cleavage of the carbamate ester bond, mediated
by carboxylesterases.

e Hydrolysis: CPMC is hydrolyzed to 2-chlorophenol (2-CP) and methylamine/CO-.

» Conjugation: The 2-chlorophenol metabolite undergoes Phase Il conjugation (glucuronidation
or sulfation) in the liver.

o Excretion: Conjugated metabolites are rapidly excreted via urine.

Toxicological Insight: The metabolite 2-chlorophenol is itself a toxicant (uncoupler of oxidative
phosphorylation), but at the molar equivalents generated from pesticide exposure, the
cholinergic effects of the parent compound (CPMC) predominate.
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Toxicological Profile

Classification: Moderately Toxic (WHO Class Il / EPA Toxicity Category II).

Quantitative Toxicity Data

Note: While specific modern SDS data for "Hopcide" is often redacted or listed as "unavailable"
due to market withdrawal, historical data and structural analogs (e.g., Fenobucarb) provide the
following established ranges.

. . Value .
Metric Species . Classification
(Approximate)

LDso Oral Rat 150 — 500 mg/kg Moderate Toxicity

LDso Dermal Rabbit > 2,000 mg/kg Low Dermal Toxicity

Moderate Inhalation

LCso Inhalation Rat > 500 mg/m3 (4h) ]
Risk

Clinical Manifestations (SLUDGE Syndrome)

Acute exposure triggers muscarinic and nicotinic overstimulation:

Salivation

e Lacrimation
 Urination[3][4]

o Defecation

o Gastrointestinal distress
e Emesis

Critical Distinction: Unlike OP poisoning, CPMC-induced symptoms typically resolve within 24
hours due to rapid enzyme regeneration, provided the patient is supported respiratory-wise.
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Experimental Protocol: Modified Ellman Assay

Challenge: Standard Ellman assays involve significant dilution of the tissue sample. For
carbamates, this dilution lowers the inhibitor concentration, shifting the equilibrium toward
decarbamylation (enzyme reactivation) and causing false negatives.

Solution: Use a Modified Ellman Protocol with minimal dilution and rapid read times.

Workflow Diagram

1. Tissue Preparation
Homogenize in 0.1M Phosphate Buffer (pH 8.0)
Keep on ICE (4°C)

'

2. Pre-Incubation (CRITICAL)
Add CPMC to Enzyme Source
Do NOT Dilute > 1:10

ime t=0

3. Substrate Addition
Add Acetylthiocholine (ATCh) + DTNB
Start Timer Immediately

apid Kinetics

4. Kinetic Reading
Measure Absorbance @ 412 nm
Read every 15s for 2 mins

'

5. Data Normalization
Calculate Activity vs. Total Protein (Bradford)
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Figure 2: Modified Ellman Assay workflow specifically designed to prevent carbamate

dissociation during analysis.
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Step-by-Step Methodology

o Reagent Preparation:
o Buffer: 0.1 M Sodium Phosphate, pH 8.0.
o DTNB (Ellman's Reagent): 10 mM in buffer.
o Substrate: Acetylthiocholine iodide (ATCh), 75 mM in water.
e Sample Preparation:
o Homogenize tissue (brain/blood) 1:10 (w/v) in cold buffer. Do not dilute further.
o Keep samples at 4°C to slow spontaneous decarbamylation before the assay starts.
o Assay Reaction:
o In a microplate, add 20 pL of Tissue Homogenate.
o Add 150 pL of Buffer + DTNB mixture.
o Initiate reaction with 20 pL of ATCh.
e Measurement:
o Immediately read absorbance at 412 nm in kinetic mode for 2—3 minutes.
o Calculate the slope (AAbs/min).
 Validation:

o Run a positive control using a known carbamate (e.g., Physostigmine) to verify the "rapid
recovery" phenomenon is minimized.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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